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Compound of Interest

Compound Name: Nitenpyram-d3

Cat. No.: B10795696

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling procedures, and
relevant biological context for Nitenpyram-d3. The information is intended to support its safe
and effective use in a research and development setting.

Introduction to Nitenpyram-d3

Nitenpyram-d3 is the deuterated analogue of Nitenpyram, a neonicotinoid insecticide.[1][2]
The primary application of Nitenpyram-d3 is as an internal standard for the quantification of
Nitenpyram in various matrices using analytical techniques such as gas chromatography-mass
spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[3][4] Its
chemical structure is identical to Nitenpyram, with the exception of three deuterium atoms
replacing three hydrogen atoms on the methyl group. This isotopic labeling provides a distinct
mass signature for analytical differentiation from the non-labeled compound.

Safety Data Sheet (SDS) Summary

The following tables summarize the key safety and property data for Nitenpyram-d3 and its
non-deuterated parent compound, Nitenpyram. It is crucial to handle this compound as
potentially hazardous until more comprehensive toxicological data becomes available.[3]

Table 1. Chemical and Physical Properties
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Property

Value

Source

Nitenpyram-d3

Formal Name

(1E)-N-[(6-chloro-3-
pyridinyl)methyl]-N-ethyl-N'-
methyl-d3-2-nitro-1,1-

ethenediamine

[3]4]

Molecular Formula

C11H12CID3N40O2

[3]4]

Formula Weight

273.7 g/mol

[3]4]

>98% (Nitenpyram), =99%

Purity deuterated forms (d1-d3) 51141
Appearance Solid [3114]
Solubility Soluble in Methanol and )
DMSO

Nitenpyram

CAS Number 150824-47-8 [1]
Molecular Formula C11H15CIN402 [1][5]
Molar Mass 270.72 g/mol [1]
Appearance Pale yellow crystalline solid [1][5]
Melting Point 82 °C [1][5]
Density 1.4 g/cm3 at 20 °C [1][6]
Water Solubility Insoluble [6]
log Kow -0.66 [5]

Table 2: Toxicological Data (Nitenpyram)

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://cdn.caymanchem.com/cdn/insert/26783.pdf
https://www.caymanchem.com/product/26783/nitenpyram-d3
https://cdn.caymanchem.com/cdn/insert/26783.pdf
https://www.caymanchem.com/product/26783/nitenpyram-d3
https://cdn.caymanchem.com/cdn/insert/26783.pdf
https://www.caymanchem.com/product/26783/nitenpyram-d3
https://cdn.caymanchem.com/cdn/insert/26783.pdf
https://www.caymanchem.com/product/26783/nitenpyram-d3
https://cdn.caymanchem.com/cdn/insert/26783.pdf
https://www.caymanchem.com/product/26783/nitenpyram-d3
https://www.caymanchem.com/product/26783/nitenpyram-d3
https://en.wikipedia.org/wiki/Nitenpyram
https://en.wikipedia.org/wiki/Nitenpyram
https://pubchem.ncbi.nlm.nih.gov/compound/Nitenpyram
https://en.wikipedia.org/wiki/Nitenpyram
https://en.wikipedia.org/wiki/Nitenpyram
https://pubchem.ncbi.nlm.nih.gov/compound/Nitenpyram
https://en.wikipedia.org/wiki/Nitenpyram
https://pubchem.ncbi.nlm.nih.gov/compound/Nitenpyram
https://en.wikipedia.org/wiki/Nitenpyram
https://bg.cpachem.com/msds?num=SB19360&dnl=sd_-_Nitenpyram_%5BCAS_150824-47-8%5D_%28SB19360%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB19360&dnl=sd_-_Nitenpyram_%5BCAS_150824-47-8%5D_%28SB19360%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nitenpyram
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Metric Value Species Source
Acute Oral LD50 1,575-1,680 mg/kg Rat [7]
Acute Dermal LD50 >2,000 mg/kg Rat [7]
No-Observed-

129 mg/kg/day (male),
Adverse-Effect Level Rat [7]

54 mg/kg/day (female)
(NOAEL)
No-Observed-
Adverse-Effect Level 60 mg/kg/day Dog [7]

(NOAEL)

Table 3: Hazard Identification and Precautionary Statements
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GHS . Hazard Precautionary
Hazard Class . Signal Word
Pictogram Statement Statements
P264: Wash
thoroughly after

handling. P270:
Do not eat, drink
or smoke when
using this
product.
P301+P312: IF
SWALLOWED:
Acute Toxicity, GHS07 H302: Harmful if Call a POISON
(Exclamation Warning CENTER/doctor
Oral (Category 4) swallowed ]
mark) if you feel unwell.
P330: Rinse
mouth. P501:
Dispose of
contents/contain
er in accordance
with
local/regional/nat
ional/internationa

| regulations.

Handling and Storage

Proper handling and storage are critical to ensure the safety of laboratory personnel and
maintain the integrity of Nitenpyram-d3.

Storage:
e Store at -20°C for long-term stability.[3][4]
o The compound is stable for at least four years under these conditions.[3][4]

o Keep the container tightly closed in a dry and well-ventilated place.[5]
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e The material is moisture-sensitive.[5]

Handling:

Nitenpyram-d3 is for research use only and not for human or veterinary diagnostic or
therapeutic use.[3]

e This material should be considered hazardous until further information becomes available.[3]
e Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[3]

e Wash hands and any exposed skin thoroughly after handling.[3][8]

o Use in a well-ventilated area or with local exhaust ventilation.[8]

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

 In case of accidental exposure, follow the first-aid measures outlined in the safety data
sheet.[9]

o Inhalation: Move to fresh air and seek medical attention.[9]

o Skin contact: Remove contaminated clothing and wash the affected area with soap and
water.[9]

o Eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[9]

o Ingestion: Rinse mouth and seek immediate medical attention.[9]

Mechanism of Action of Nitenpyram

Nitenpyram is a neonicotinoid insecticide that acts as a neurotoxin in insects.[1][2] It functions
by binding to nicotinic acetylcholine receptors (nAChRs) in the central nervous system of
insects.[1][5] This binding is irreversible and blocks the neural signaling mediated by
acetylcholine.[1] The disruption of neurotransmission leads to paralysis and ultimately the
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death of the insect.[1][5] Nitenpyram exhibits high selectivity for insect NAChRs over those
found in mammals, which accounts for its lower toxicity in mammals compared to insects.[5]
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Click to download full resolution via product page
Mechanism of action of Nitenpyram at the insect synapse.

Experimental Protocols

As Nitenpyram-d3 is primarily used as an internal standard, a general experimental workflow
for its application in LC-MS analysis is provided below. The exact parameters will need to be
optimized for the specific analyte, matrix, and instrumentation.

Workflow for Quantification of Nitenpyram using Nitenpyram-d3 Internal Standard
e Preparation of Stock Solutions:
o Accurately weigh a known amount of Nitenpyram and Nitenpyram-d3.

o Dissolve each in an appropriate solvent (e.g., methanol) to create concentrated stock

solutions.

o Perform serial dilutions to prepare working standard solutions of both the analyte and the
internal standard at various concentrations.

e Sample Preparation:
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o Homogenize the sample matrix (e.g., tissue, plasma, soil).

o Spike a known amount of the Nitenpyram-d3 internal standard solution into each sample,
calibration standard, and quality control sample.

o Perform extraction of the analyte and internal standard from the matrix (e.g., liquid-liquid
extraction, solid-phase extraction).

o Evaporate the solvent and reconstitute the residue in the mobile phase.

LC-MS/MS Analysis:

o

Inject the prepared samples into the LC-MS/MS system.

[¢]

Develop a chromatographic method to separate Nitenpyram from other matrix
components.

[¢]

Optimize the mass spectrometer parameters (e.g., ionization source, collision energy) for
the detection of both Nitenpyram and Nitenpyram-d3.

Monitor specific precursor-to-product ion transitions for both the analyte and the internal

[¢]

standard.

Data Analysis:

[¢]

Integrate the peak areas for both Nitenpyram and Nitenpyram-d3.

Calculate the ratio of the peak area of Nitenpyram to the peak area of Nitenpyram-d3.

[e]

(¢]

Construct a calibration curve by plotting the peak area ratio against the concentration of
the Nitenpyram calibration standards.

Determine the concentration of Nitenpyram in the unknown samples by interpolating their

o

peak area ratios from the calibration curve.
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Experimental workflow for Nitenpyram quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Nitenpyram-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10795696#safety-data-sheet-sds-and-handling-of-
nitenpyram-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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